Cas no 86900-39-2 ((R,S)-N-Ethyl Nornicotine)

(R,S)-N-Ethyl Nornicotine structure
(R,S)-N-Ethyl Nornicotine structure
Product Name:(R,S)-N-Ethyl Nornicotine
CAS No:86900-39-2
MF:C11H16N2
MW:176.258142471313
CID:992049
PubChem ID:4658388
Update Time:2025-07-29

(R,S)-N-Ethyl Nornicotine Chemical and Physical Properties

Names and Identifiers

    • (R,S)-N-Ethylnornicotine
    • 3-(1-ethylpyrrolidin-2-yl)pyridine
    • 1'-ethyl-6'-nornicotine
    • Homonicotine
    • N-Ethyl-nornicotin
    • N'-ethylnornicotine
    • VXSLBTSUIZUVFX-UHFFFAOYSA
    • 3-(1-Ethyl-2-pyrrolidinyl)pyridine (ACI)
    • Pyridine, 3-(1-ethyl-2-pyrrolidinyl)-, (±)- (ZCI)
    • CHEMBL163042
    • AKOS006280936
    • SCHEMBL157171
    • VXSLBTSUIZUVFX-UHFFFAOYSA-
    • 86900-39-2
    • 3-(1-Ethyl-2-pyrrolidinyl)pyridine
    • Q27215869
    • CHEBI:125389
    • BRD-A32582647-001-01-3
    • DTXSID20405316
    • (R,S)-N-Ethyl Nornicotine
    • InChI=1/C11H16N2/c1-2-13-8-4-6-11(13)10-5-3-7-12-9-10/h3,5,7,9,11H,2,4,6,8H2,1H3
    • BDBM50451805
    • Inchi： 1S/C11H16N2/c1-2-13-8-4-6-11(13)10-5-3-7-12-9-10/h3,5,7,9,11H,2,4,6,8H2,1H3
    • InChI Key： VXSLBTSUIZUVFX-UHFFFAOYSA-N
    • SMILES： N1C=C(C2CCCN2CC)C=CC=1

Computed Properties

  • Exact Mass: 176.13100
  • Monoisotopic Mass: 176.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 16.1Ų

Experimental Properties

  • PSA: 16.13000
  • LogP: 2.17630

(R,S)-N-Ethyl Nornicotine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(R,S)-N-Ethyl Nornicotine Pricemore >>

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(R,S)-N-Ethyl Nornicotine Production Method

Production Method 1

5746-86-1 5746-86-1
86900-39-2 86900-39-2
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  3 h, rt; rt → 60 °C; 2 h, 60 °C
1.2 Reagents: Water
Reference
Development of an R-Selective Amine Oxidase with Broad Substrate Specificity and High Enantioselectivity
Heath, Rachel S.; et al, ChemCatChem, 2014, 6(4), 996-1002

Production Method 2

5746-86-1 5746-86-1
86900-39-2 86900-39-2
Reaction Conditions
Reference
N'-Ethylnornicotine from Burley tobacco
Braumann, Thomas; et al, Phytochemistry, 1990, 29(11), 3693-4

Production Method 3

1117-97-1 1117-97-1
59-67-6 59-67-6
86900-39-2 86900-39-2
Reaction Conditions
1.1 Reagents: Triethylamine ,  Dicyclohexylcarbodiimide Solvents: Dichloromethane
2.1 Reagents: Magnesium Solvents: Tetrahydrofuran
2.2 Reagents: Amberlite IRC 50 Solvents: Tetrahydrofuran
3.1 Reagents: Water ,  Amberlyst 15 Solvents: Acetone ,  Water
4.1 Reagents: Acetic acid ,  Amberlyst 15 ,  Sodium triacetoxyborohydride Solvents: Dichloromethane
Reference
Synthesis of nornicotine, nicotine and other functionalized derivatives using solid-supported reagents and scavengers
Baxendale, Ian R.; et al, Journal of the Chemical Society, 2002, (2), 143-154

Production Method 4

76014-80-7 76014-80-7
86900-39-2 86900-39-2
Reaction Conditions
1.1 Reagents: Acetic acid ,  Amberlyst 15 ,  Sodium triacetoxyborohydride Solvents: Dichloromethane
Reference
Synthesis of nornicotine, nicotine and other functionalized derivatives using solid-supported reagents and scavengers
Baxendale, Ian R.; et al, Journal of the Chemical Society, 2002, (2), 143-154

Production Method 5

421557-52-0 421557-52-0
86900-39-2 86900-39-2
Reaction Conditions
1.1 Reagents: Water ,  Amberlyst 15 Solvents: Acetone ,  Water
2.1 Reagents: Acetic acid ,  Amberlyst 15 ,  Sodium triacetoxyborohydride Solvents: Dichloromethane
Reference
Synthesis of nornicotine, nicotine and other functionalized derivatives using solid-supported reagents and scavengers
Baxendale, Ian R.; et al, Journal of the Chemical Society, 2002, (2), 143-154

Production Method 6

95091-91-1 95091-91-1
36255-44-4 36255-44-4
86900-39-2 86900-39-2
Reaction Conditions
1.1 Reagents: Magnesium Solvents: Tetrahydrofuran
1.2 Reagents: Amberlite IRC 50 Solvents: Tetrahydrofuran
2.1 Reagents: Water ,  Amberlyst 15 Solvents: Acetone ,  Water
3.1 Reagents: Acetic acid ,  Amberlyst 15 ,  Sodium triacetoxyborohydride Solvents: Dichloromethane
Reference
Synthesis of nornicotine, nicotine and other functionalized derivatives using solid-supported reagents and scavengers
Baxendale, Ian R.; et al, Journal of the Chemical Society, 2002, (2), 143-154

(R,S)-N-Ethyl Nornicotine Raw materials

(R,S)-N-Ethyl Nornicotine Preparation Products

(R,S)-N-Ethyl Nornicotine Related Literature

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